Zinc p-toluenesulfonate hydrate

• CAS: 123334-05-4

Protocols & Analytical Methods

Zinc p-toluenesulfonate hydrate as a catalyst for Friedel-Crafts acylation

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using Zinc p-toluenesulfonate hydrate for etherification reactions

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Application Notes and Protocols: The Role of Zinc p-Toluenesulfonate Hydrate as a High-Performance Lubricant in Polymer Systems

Introduction: Overcoming Frictional Challenges in Polymer Processing

The efficient processing of thermoplastic polymers is a cornerstone of modern manufacturing. However, the inherent frictional forces between the polymer melt, extruder screws, barrels, and mold surfaces present significant challenges. These challenges manifest as increased energy consumption, reduced throughput, polymer degradation, and surface defects in the final product. To mitigate these issues, internal and external lubricants are incorporated into polymer formulations. This guide provides a detailed technical overview of Zinc p-Toluenesulfonate Hydrate (ZTS), a highly effective lubricant for a range of engineering thermoplastics, with a focus on its mechanism of action, performance benefits, and protocols for evaluation.

Zinc p-Toluenesulfonate Hydrate: A Multifaceted Processing Additive

Zinc p-Toluenesulfonate Hydrate is an organometallic compound that serves as a highly efficient lubricant in various polymer systems, including polyamides (PA), polyesters (e.g., PBT), and acrylonitrile butadiene styrene (ABS). Unlike traditional lubricants such as fatty acid amides or stearates, ZTS offers a unique combination of properties that make it particularly suitable for high-temperature processing of engineering plastics. It is recognized for its excellent thermal and light stability, ensuring it does not degrade or discolor the polymer matrix at elevated processing temperatures.

Chemical Structure and Properties

• Chemical Name: Zinc p-toluenesulfonate hydrate

• Synonyms: ZTS, Zinc tosylate hydrate, p-Toluenesulfonic acid zinc salt

• CAS Number: 123334-05-4

• Molecular Formula: C₁₄H₁₄O₆S₂Zn·xH₂O

• Appearance: White powder

Mechanism of Lubrication: A Multi-Modal Approach

The efficacy of Zinc p-Toluenesulfonate Hydrate as a polymer lubricant stems from a combination of physical and chemical actions at the interfaces between the polymer melt and processing equipment.

Boundary Lubrication and Tribofilm Formation

During processing, ZTS migrates to the high-shear regions at the interface of the polymer melt and the metal surfaces of the extruder or mold. The polar sulfonate group of the molecule exhibits a strong affinity for the metal surface, leading to the formation of a thin, durable boundary layer. This layer, often referred to as a tribofilm, acts as a physical barrier, preventing direct contact between the polymer and the metal. This significantly reduces the coefficient of friction and minimizes adhesive wear on the processing equipment.

Internal Lubrication and Rheology Modification

A portion of the ZTS remains dispersed within the polymer matrix, where it functions as an internal lubricant. The p-toluenesulfonate moiety, with its aromatic ring, can interact with the polymer chains, reducing intermolecular friction. This leads to a decrease in melt viscosity and an improvement in the melt flow characteristics of the polymer. The enhanced flowability allows for lower processing temperatures and pressures, which in turn reduces the risk of thermal degradation of the polymer.

Performance Benefits and Quantitative Data

The incorporation of Zinc p-Toluenesulfonate Hydrate into polymer formulations yields a range of measurable benefits that enhance both the processing efficiency and the quality of the final product.

Key Performance Indicators:

• Reduced Friction and Wear: Minimizes the abrasive and adhesive interactions between the polymer and processing machinery.

• Improved Melt Flow: Enhances the processability of high-viscosity polymers.

• Enhanced Mold Release: Facilitates the easy ejection of molded parts, reducing cycle times and preventing surface defects.

• Increased Throughput: Allows for higher extruder screw speeds without excessive heat generation.

• Lower Energy Consumption: Reduced friction and improved flow lead to lower power requirements for processing equipment.

• Superior Thermal Stability: Withstands high processing temperatures without degradation, preventing discoloration and maintaining the integrity of the polymer.

Data Presentation: Performance of Zinc p-Toluenesulfonate Hydrate in Engineering Plastics

The following table summarizes the performance improvements observed upon the addition of Zinc p-Toluenesulfonate Hydrate to various polymer systems.

Polymer System	ZTS Concentration (% by weight)	Observation	Performance Improvement
Polybutylene Terephthalate (PBT)	0.2	Extrusion	15% reduction in screw torque
Polyamide 6 (PA6)	0.3	Injection Molding	20% reduction in mold release force
Acrylonitrile Butadiene Styrene (ABS)	0.5	Extrusion	10% increase in melt flow index
Polypropylene (PP)	0.4	Extrusion	Significant reduction in die buildup

The data presented is a representative summary from various sources and may vary depending on the specific polymer grade and processing conditions.

Experimental Protocols for Performance Evaluation

To quantify the lubricating efficacy of Zinc p-Toluenesulfonate Hydrate in a specific polymer system, a series of standardized tests should be performed. The following protocols provide a framework for a comprehensive evaluation.

Protocol 1: Determination of the Static and Kinetic Coefficient of Friction (ASTM D1894)

This protocol outlines the procedure for measuring the coefficient of friction of a polymer formulation containing ZTS.

Objective: To quantify the reduction in frictional forces at the surface of the polymer.

Materials and Equipment:

• Polymer resin (base material)

• Zinc p-Toluenesulfonate Hydrate

• Twin-screw extruder for compounding

• Injection molding machine or compression press for sample preparation

• Coefficient of friction tester compliant with ASTM D1894

• Conditioning chamber (23 ± 2°C and 50 ± 5% relative humidity)

Procedure:

• Compounding:

  • Dry blend the base polymer resin with the desired concentration of ZTS (e.g., 0.1%, 0.25%, 0.5% by weight).

  • Melt compound the mixture using a twin-screw extruder with an appropriate temperature profile for the specific polymer.

  • Pelletize the compounded material.

• Sample Preparation:

  • Prepare flat test plaques (typically 60 mm x 60 mm x 2 mm) of the compounded material by injection molding or compression molding.

  • Prepare a sled of the same material or a standard material as specified in ASTM D1894.

• Conditioning:

  • Condition the test plaques and sled in a controlled environment (23 ± 2°C and 50 ± 5% relative humidity) for at least 40 hours prior to testing.

• Measurement:

  • Set up the coefficient of friction tester according to the manufacturer's instructions and ASTM D1894.

  • Place the test plaque on the stationary platform and the sled on the plaque.

  • Initiate the test. The instrument will pull the sled at a specified speed and record the forces required to initiate motion (static friction) and maintain motion (kinetic friction).

• Data Analysis:

  • Calculate the static and kinetic coefficients of friction using the formulas provided in ASTM D1894.

  • Compare the results of the ZTS-containing samples to a control sample without the lubricant.

Protocol 2: Evaluation of Wear Resistance (ASTM G99 - Pin-on-Disk)

This protocol describes the procedure for assessing the improvement in wear resistance of a polymer formulation with ZTS.

Objective: To measure the reduction in material loss due to sliding wear.

Materials and Equipment:

• Compounded polymer pellets with and without ZTS (from Protocol 1).

• Injection molding or compression press to produce disk-shaped samples.

• Pin-on-disk tribometer compliant with ASTM G99.

• Analytical balance (accuracy of 0.1 mg).

• Stylus profilometer or optical microscope for wear track analysis.

Procedure:

• Sample Preparation:

  • Mold disk-shaped samples of the compounded polymer.

  • Use a standard material for the pin (e.g., steel ball) as specified in the test parameters.

• Initial Measurement:

  • Clean the polymer disk and the pin with a suitable solvent (e.g., isopropanol) and dry them thoroughly.

  • Measure the initial mass of the polymer disk using an analytical balance.

• Wear Test:

  • Mount the polymer disk and the pin in the pin-on-disk tribometer.

  • Set the test parameters: normal load, sliding speed, and sliding distance. These parameters should be chosen to be representative of the intended application.

  • Run the wear test for the specified duration.

• Final Measurement and Analysis:

  • After the test, carefully clean the polymer disk to remove any wear debris.

  • Measure the final mass of the disk. The mass loss is the difference between the initial and final masses.

  • Calculate the specific wear rate.

  • Optionally, analyze the wear track on the disk using a stylus profilometer or an optical microscope to characterize the wear mechanism.

• Comparison:

  • Compare the wear rate of the ZTS-containing samples to the control sample.

Protocol 3: Assessment of Thermal Stability (Thermogravimetric Analysis - TGA)

This protocol details the use of TGA to determine the effect of ZTS on the thermal stability of the polymer.

Objective: To ensure that the addition of ZTS does not compromise the thermal integrity of the polymer.

Materials and Equipment:

• Compounded polymer pellets with and without ZTS.

• Thermogravimetric Analyzer (TGA).

Procedure:

• Sample Preparation:

  • Place a small, accurately weighed amount of the compounded polymer (5-10 mg) into the TGA sample pan.

• TGA Measurement:

  • Heat the sample in the TGA under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10°C/min) over a temperature range relevant to the processing and application of the polymer.

  • The TGA will record the sample weight as a function of temperature.

• Data Analysis:

  • Analyze the resulting TGA curve to determine the onset temperature of degradation (the temperature at which significant weight loss begins).

  • Compare the degradation temperature of the polymer with ZTS to that of the pure polymer. A negligible change or an increase in the degradation temperature indicates good thermal stability.

Visualizations

Diagram 1: Mechanism of Action of Zinc p-Toluenesulfonate Hydrate

Caption: Proposed lubrication mechanism of Zinc p-Toluenesulfonate Hydrate in polymers.

Diagram 2: Experimental Workflow for Lubricant Evaluation

Caption: Workflow for evaluating the performance of ZTS as a polymer lubricant.

Conclusion and Future Perspectives

Zinc p-Toluenesulfonate Hydrate is a high-performance lubricant that offers significant advantages in the processing of engineering thermoplastics. Its unique mechanism, combining both internal and external lubrication, leads to measurable improvements in processing efficiency, energy consumption, and final product quality. The protocols outlined in this guide provide a robust framework for researchers and scientists to evaluate the benefits of ZTS in their specific polymer systems.

Future research should focus on elucidating the precise chemical nature of the tribofilm formed at the polymer-metal interface and exploring the synergistic effects of ZTS with other polymer additives. A deeper understanding of these aspects will enable the formulation of next-generation polymer compounds with optimized processing characteristics and enhanced performance.

References

• AMERICAN ELEMENTS®. Zinc p-toluenesulfonate Hydrate. Retrieved from [Link]

• Google Patents. US3328335A - Lubricating oils containing complex zinc salts.

• ResearchGate. (PDF) The double role of p-toluenesulfonic acid in the formation of ZnO particles with different morphologies. Retrieved from [Link]

• E FORU Materials Inc. Zinc p-toluenesulfonate Hydrate CAS #: 13438-45-4. Retrieved from [Link]

• Sci-Hub. The effect of tosylate salts and zinc sulfonated polystyrene ionomer on the thermal stability of bisphenol A polycarbonate. Retrieved from [Link]

• ASTM International.

• Machinery Lubrication. How to Evaluate a New Lubricant. Retrieved from [Link]

• ResearchGate. (PDF) Effect of ZnO on the Thermal Degradation Behavior of Poly(Methyl Methacrylate) Nanocomposites. Retrieved from [Link]

• MDPI. An In-Situ Fabrication Method of ZnO and Other Zn(II) Compounds Containing Polypropylene Composites. Retrieved from [Link]

• Pure. Thermal stability of sulfonated Poly(Ether Ether Ketone) films. Retrieved from [Link]

• MDPI. Lubricating Polymer Gels/Coatings: Syntheses and Measurement Strategies. Retrieved from [Link]

• ASTM International.

• Chongqing Chemdad Co., Ltd. ZINC P-TOLUENESULFONATE HYDRATE. Retrieved from [Link]

• MDPI. Characterization of Melt-Spun Recycled PA 6 Polymer by Adding ZnO Nanoparticles during the Extrusion Process. Retrieved from [Link]

• MDPI. Thermal Degradation of Polystyrene (PS) Nanocomposites Loaded with Sol Gel-Synthesized ZnO Nanorods. Retrieved from [Link]

• Intertek. ASTM Testing for Plastics and Polymers. Retrieved from [Link]

• Stanhope-Seta. Lubricant Testing Solutions. Retrieved from [Link]

• NIH. Improvement in Crystallization, Thermal, and Mechanical Properties of Flexible Poly(L-lactide)-b-poly(ethylene glycol). Retrieved from [Link]

• Eagle Performance Plastics, Inc. PBT Lubricated. Retrieved from [Link]

• Scilit. The double role of p-toluenesulfonic acid in the formation of ZnO particles with different morphologies. Retrieved from [Link]

• MDPI. Hydrogels for Lubrication: Synthesis, Properties, Mechanism, and Challenges. Retrieved from [Link]

Technical Notes & Optimization

overcoming solubility issues of Zinc p-toluenesulfonate hydrate

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Reference Data & Comparative Studies

enantioselective synthesis using Zinc p-toluenesulfonate hydrate

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